Cas no 2098142-14-2 (Ethyl 6-(3-hydroxypiperidin-1-yl)pyridazine-3-carboxylate)

• Product Name: Ethyl 6-(3-hydroxypiperidin-1-yl)pyridazine-3-carboxylate
• CAS No: 2098142-14-2
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• CID: 5729303
• PubChem ID: 121206182
• Update Time: 2025-11-06

Ethyl 6-(3-hydroxypiperidin-1-yl)pyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS026715345
• ethyl 6-(3-hydroxypiperidin-1-yl)pyridazine-3-carboxylate
• F1967-5343
• 2098142-14-2
• 3-Pyridazinecarboxylic acid, 6-(3-hydroxy-1-piperidinyl)-, ethyl ester
• Ethyl 6-(3-hydroxypiperidin-1-yl)pyridazine-3-carboxylate

• Inchi： 1S/C12H17N3O3/c1-2-18-12(17)10-5-6-11(14-13-10)15-7-3-4-9(16)8-15/h5-6,9,16H,2-4,7-8H2,1H3
• InChI Key： MEYIZCKCMQLZJC-UHFFFAOYSA-N
• SMILES： OC1CN(C2=CC=C(C(=O)OCC)N=N2)CCC1

Computed Properties

• Exact Mass: 251.12699141g/mol
• Monoisotopic Mass: 251.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Boiling Point: 495.0±45.0 °C(Predicted)
• pka: 14.40±0.20(Predicted)

Additional information on Ethyl 6-(3-hydroxypiperidin-1-yl)pyridazine-3-carboxylate

Ethyl 6-(3-hydroxypiperidin-1-yl)pyridazine-3-carboxylate (CAS No. 2098142-14-2): A Comprehensive Overview

Ethyl 6-(3-hydroxypiperidin-1-yl)pyridazine-3-carboxylate, identified by its CAS number 2098142-14-2, is a significant compound in the realm of pharmaceutical research and development. This compound belongs to the pyridazine class, characterized by a six-membered heterocyclic ring containing two nitrogen atoms. The presence of an ethyl ester group at the 3-position and a 3-hydroxypiperidine moiety at the 6-position imparts unique chemical and pharmacological properties, making it a subject of considerable interest in medicinal chemistry.

The< strong>Ethyl 6-(3-hydroxypiperidin-1-yl)pyridazine-3-carboxylate molecule exhibits a structural framework that is conducive to interactions with biological targets. The hydroxypiperidine group, in particular, is known for its ability to form hydrogen bonds, which can enhance binding affinity to proteins and enzymes. This feature has been leveraged in the design of drugs targeting various therapeutic areas, including central nervous system (CNS) disorders and inflammatory conditions.

Recent advancements in drug discovery have highlighted the potential of< strong>pyridazine derivatives as pharmacophores. Pyridazines are versatile scaffolds that can be modified to achieve desired pharmacological effects. In particular, the combination of a hydroxypiperidine group with a pyridazine core has shown promise in modulating enzyme activity and receptor binding. This has led to several clinical trials investigating derivatives of this class for their therapeutic efficacy.

One of the most compelling aspects of< strong>Ethyl 6-(3-hydroxypiperidin-1-yl)pyridazine-3-carboxylate is its potential as a lead compound for further optimization. The ester functionality at the 3-position provides a site for chemical modification, allowing researchers to explore various derivatives with enhanced pharmacokinetic properties or improved target specificity. For instance, modifications such as introduction of amine or carboxylic acid groups can alter solubility and metabolic stability, crucial factors for drug development.

In the context of CNS disorders,< strong>Ethyl 6-(3-hydroxypiperidin-1-yl)pyridazine-3-carboxylate has garnered attention due to its structural similarity to known bioactive molecules. Studies have suggested that this compound may interact with neurotransmitter systems involved in mood regulation and cognitive function. The hydroxypiperidine moiety, in particular, is thought to contribute to its ability to modulate serotonin receptors, which are implicated in conditions such as depression and anxiety.

The synthesis of< strong>Ethyl 6-(3-hydroxypiperidin-1-yl)pyridazine-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions to form the pyridazine core, followed by functionalization at the 3-position with an ethyl ester group. The introduction of the 3-hydroxypiperidine moiety typically involves nucleophilic substitution or other coupling reactions, depending on the synthetic strategy employed.

From a computational chemistry perspective,< strong>Ethyl 6-(3-hydroxypiperidin-1-yl)pyridazine-3-carboxylate has been subjected to molecular docking studies to evaluate its binding affinity to various biological targets. These studies have provided valuable insights into potential drug interactions and have guided the design of more potent derivatives. Additionally, quantum mechanical calculations have been used to understand the electronic structure and reactivity of this compound, further aiding in its rational design.

The pharmacological profile of< strong>Ethyl 6-(3-hydroxypiperidin-1-yl)pyridazine-3-carboxylate has been investigated through both in vitro and in vivo experiments. In vitro studies have demonstrated its ability to inhibit certain enzymes relevant to inflammatory pathways, suggesting potential therapeutic applications in conditions such as rheumatoid arthritis and inflammatory bowel disease. In vivo models have further corroborated these findings, showing promising results in reducing inflammation and modulating immune responses.

The future direction of research on< strong>Ethyl 6-(3-hydroxypiperidin-1-yl)pyridazine-3-carboxylate includes exploring its potential as an intermediate for more complex drug candidates. By leveraging its unique structural features, researchers aim to develop novel therapeutics with improved efficacy and reduced side effects. Additionally, green chemistry principles are being applied to optimize synthetic routes, making the production of this compound more sustainable and environmentally friendly.

In conclusion,< strong>Ethyl 6-(3-hydroxypiperidin-1-yl)pyridazine-3-carboxylate (CAS No. 2098142-14-2) represents a significant advancement in pharmaceutical research. Its structural features and pharmacological properties make it a valuable tool for developing new treatments for various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a crucial role in the next generation of therapeutics.